(5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C16H19NO4S
• Molecular Weight: 321.4 g/mol
• IUPAC Name: (5Z)-5-[[3-ethoxy-4-(2-methylpropoxy)phenyl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H19NO4S/c1-4-20-13-7-11(5-6-12(13)21-9-10(2)3)8-14-15(18)17-16(19)22-14/h5-8,10H,4,9H2,1-3H3,(H,17,18,19)/b14-8-
• InChI Key: MJOBPOWCEAFQCH-ZSOIEALJSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)NC(=O)S2)OCC(C)C
• SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)NC(=O)S2)OCC(C)C

Description

(5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione, also known as TZD, is a synthetic compound that belongs to the thiazolidinedione class of drugs. It is a potent activator of peroxisome proliferator-activated receptor-gamma (PPARγ), a nuclear receptor that plays a crucial role in glucose and lipid metabolism. TZD has been extensively studied for its potential therapeutic effects in various diseases, including type 2 diabetes, cancer, and neurodegenerative disorders.

Mechanism of Action

(5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione exerts its effects by activating PPARγ, a nuclear receptor that regulates gene expression in various tissues, including adipose tissue, liver, and skeletal muscle. PPARγ activation leads to increased insulin sensitivity, decreased inflammation, and altered lipid metabolism. (5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione also has direct effects on cancer cells and neurons, which may contribute to its therapeutic effects in these diseases.
Biochemical and Physiological Effects
(5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione has been shown to have a wide range of biochemical and physiological effects. In type 2 diabetes, (5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione improves insulin sensitivity by increasing glucose uptake in skeletal muscle and adipose tissue, and by reducing hepatic glucose production. (5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione also decreases inflammation and improves lipid metabolism, leading to a reduction in cardiovascular risk factors. In cancer, (5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione induces apoptosis and inhibits cell proliferation by activating PPARγ and other signaling pathways. In neurodegenerative disorders, (5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione has been shown to have neuroprotective effects by reducing oxidative stress and inflammation, and by improving mitochondrial function.

Advantages and Limitations for Lab Experiments

(5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione has several advantages for lab experiments, including its well-established synthesis method, potent PPARγ activation, and extensive research on its therapeutic effects. However, (5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione also has limitations, including its potential toxicity and off-target effects, which may limit its use in certain experiments. Additionally, the high cost of (5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione may be a barrier to its use in some labs.

Future Directions

There are several future directions for research on (5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione. One area of interest is the development of more potent and selective PPARγ agonists, which may have fewer off-target effects and greater therapeutic potential. Another area of interest is the use of (5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione in combination with other drugs or therapies, such as chemotherapy or immunotherapy, to enhance its anticancer effects. Additionally, research on the potential neuroprotective effects of (5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione in other neurodegenerative disorders, such as Alzheimer's disease, is needed to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of (5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione involves the reaction of 3-ethoxy-4-(2-methylpropoxy)benzaldehyde with thiosemicarbazide in the presence of acetic acid, followed by cyclization with chloroacetic acid. The resulting compound is then treated with sodium hydroxide to yield the final product, (5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione. The synthesis method is relatively simple and has been optimized for large-scale production.

Scientific Research Applications

(5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic effects in various diseases. In type 2 diabetes, (5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione has been shown to improve insulin sensitivity, reduce hyperglycemia, and decrease the risk of cardiovascular complications. In cancer, (5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione has been shown to induce apoptosis and inhibit cell proliferation, suggesting its potential as an anticancer agent. In neurodegenerative disorders, (5Z)-5-[3-ethoxy-4-(2-methylpropoxy)benzylidene]-1,3-thiazolidine-2,4-dione has been shown to have neuroprotective effects and improve cognitive function.